Cas no 2287298-69-3 (3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid)

• Product Name: 3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid
• CAS No: 2287298-69-3
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 6444075
• PubChem ID: 137943033
• Update Time: 2025-06-11

3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}-3-ethylthiophene-2-carboxylic acid
• 3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid
• EN300-6748057
• 2287298-69-3

• Inchi： 1S/C15H15NO4S/c1-2-11-8-12(21-13(11)14(17)18)16-15(19)20-9-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H,16,19)(H,17,18)
• InChI Key： SIEVIJTYPOYBSC-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C(=O)O)CC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.07217913g/mol
• Monoisotopic Mass: 305.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Additional information on 3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid

3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid (CAS No. 2287298-69-3): A Comprehensive Overview

3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid (CAS No. 2287298-69-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid is noteworthy for its thiophene core and the presence of an ethyl group and a phenylmethoxycarbonylamino substituent. The thiophene ring, a five-membered heterocyclic compound with a sulfur atom, is known for its aromatic properties and stability. The ethyl group provides additional steric hindrance and hydrophobicity, while the phenylmethoxycarbonylamino group introduces a versatile functional moiety that can participate in various chemical reactions and biological interactions.

The synthesis of 3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid typically involves multi-step processes. One common approach is to start with 3-ethylthiophene-2-carboxylic acid, which can be synthesized from commercially available starting materials through well-established methods. The carboxylic acid group is then activated using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). Subsequently, the activated carboxylic acid reacts with phenylmethanamine to form the amide bond. Finally, the resulting amide is treated with an appropriate reagent to introduce the phenylmethoxycarbonyl group.

Recent studies have highlighted the potential of 3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

The pharmacokinetic properties of 3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid have also been studied in detail. Preclinical studies in animal models have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.

To further explore the therapeutic potential of 3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases such as inflammatory disorders and cancer. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-Ethyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid (CAS No. 2287298-69-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for advancing medical treatments in various fields.